Cas no 59170-23-9 (1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol)

1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol is a synthetic organic compound featuring a phenethylamine backbone with methoxy and tolyloxy substituents. Its molecular structure combines a β-amino alcohol core with aromatic ether and amine functionalities, making it a versatile intermediate in pharmaceutical and chemical synthesis. The compound’s dual substitution pattern enhances its potential for selective binding interactions, which may be of interest in medicinal chemistry research. Its well-defined stereochemistry and functional group compatibility allow for further derivatization, enabling applications in drug discovery and development. The presence of methoxy and tolyl groups contributes to its lipophilicity, potentially influencing bioavailability and receptor affinity.
1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol structure
59170-23-9 structure
Product Name:1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol
CAS No:59170-23-9
MF:C20H27NO4
MW:345.432686090469
MDL:MFCD00864681
CID:93767
PubChem ID:2372
Update Time:2025-05-27

1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol
    • 1-[2-(3,4-dimethoxyphenyl)ethylamino]-3-(3-methylphenoxy)propan-2-ol
    • 2-Propanol, 1-[[2-(3,4-dimethoxyphenyl)ethyl]amino]-3-(3-methylphenoxy)-
    • BEVANTOLOL
    • 1-(3,4-Dimethoxyphenethylamino)-3-(m-tolyloxy)-2-propanol
    • 1-[2-(3,4-dimethoxyphenyl)-ethylamino]-3-(3-methyl-phenoxy)-2-propanol
    • 1-[2-(3,4-Dimethoxyphenyl)ethylamino]-3-m-tolyloxy-propan-2-ol
    • Bevantolol [INN:BAN]
    • Bevantololum
    • Bevantololum [INN-Latin]
    • CI 775
    • l-(3-methylphenoxy)-3-((2-(3,4-dimethoxyphenyl)-ethyl)-amino)-2-propanol
    • 59170-23-9
    • 1-(3,4-dimethoxyphenethylamino)-3-m-tolyloxy-propan-2-ol
    • NSC132348
    • SCHEMBL49721
    • Z31382955
    • BEVANTOLOL [WHO-DD]
    • 1-[[2-(3,4-dimethoxyphenyl) ethyl]amino]-3-(3-methyl-phenoxy)-2-propanol
    • L013370
    • Q1956953
    • 2-Propanol, 1-((2-(3,4-dimethoxyphenyl)ethyl)amino)-3-(3-methylphenoxy)-
    • 1-((2-(3,4-Dimethoxyphenyl)ethyl)amino)-3-(3-methylphenoxy)-2-propanol
    • (+/-)-Bevantolol; DL-Bevantolol; NSC 132348
    • NSC 132348
    • CHEBI:238698
    • BEVANTOLOL [INN]
    • AKOS016014301
    • MLS003876814
    • 1-[2-(3,4-Dimethoxy-phenyl)-ethylamino]-3-m-tolyloxy-propan-2-ol
    • NSC-132348
    • 2-PROPANOL, 1-((2-(3,4-DIMETHOXYPHENYL)ETHYL)AMINO)-3-(3-METHYLPHENOXY)-, (+/-)-
    • (+/-)-bevantolol
    • DTXSID70860597
    • CHEMBL314010
    • DB01295
    • BEVANTOLOL [MI]
    • A917858
    • HXLAFSUPPDYFEO-UHFFFAOYSA-N
    • BRN 2769444
    • (+-)-bevantolol
    • ()-Bevantolol; DL-Bevantolol; NSC 132348
    • (+/-)-1-((3,4-DIMETHOXYPHENETHYL)AMINO)-3-(M-TOLYLOXY)-2-PROPANOL
    • HMS3604B08
    • SMR002529477
    • 1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-3-(3-methylphenoxy)propan-2-ol
    • EN300-741859
    • 34ZXW6ZV21
    • UNII-34ZXW6ZV21
    • HY-A0249
    • BRD-A18233884-003-02-7
    • 1-(2-(3,4-Dimethoxy-phenyl)-ethylamino)-3-m-tolyloxy-propan-2-ol
    • Bevantololum (INN-Latin)
    • DTXCID80197265
    • SBI-0653887.0001
    • 1-((2-(3,4-dimethoxyphenyl)ethyl)amino)-3-(3-methylphenoxy)propan-2-ol
    • C07AB06
    • MDL： MFCD00864681
    • Inchi： 1S/C20H27NO4/c1-15-5-4-6-18(11-15)25-14-17(22)13-21-10-9-16-7-8-19(23-2)20(12-16)24-3/h4-8,11-12,17,21-22H,9-10,13-14H2,1-3H3
    • InChI Key： HXLAFSUPPDYFEO-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C)C=1)CC(CNCCC1C=CC(=C(C=1)OC)OC)O

Computed Properties

  • Exact Mass: 345.19400
  • Monoisotopic Mass: 381.170686
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 60

Experimental Properties

  • Density: 1.11
  • Melting Point: 137-138 °C
  • Boiling Point: 518.3°C at 760 mmHg
  • Flash Point: 267.3°C
  • Refractive Index: 1.55
  • PSA: 59.95000
  • LogP: 2.97510

1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol Security Information

  • Storage Condition：Sealed in dry,2-8°C

1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-((3,4-Dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol Pricemore >>

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